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Compound of Interest

Compound Name: Tungstosilicic acid, hydrate

Cat. No.: B3069084

This technical guide provides a comprehensive overview of the properties, synthesis,
characterization, applications, and safety considerations of tungstosilicic acid hydrate. The
information is intended for researchers, scientists, and professionals in drug development and
other relevant scientific fields.

Introduction

Tungstosilicic acid hydrate, also known as silicotungstic acid hydrate, is a heteropoly acid with
the chemical formula Ha[Si(W3010)4]-xH20.[1] It is a white to light yellow crystalline solid that is
highly soluble in water and polar organic solvents.[1][2] As a strong acid, it is widely utilized as
a catalyst in organic synthesis and various industrial processes.[1][3][4] Its unique structural
and chemical properties also make it valuable in analytical chemistry, materials science, and
pharmaceutical applications.[1][4]

Physicochemical and Structural Properties

The properties of tungstosilicic acid hydrate are summarized in the tables below, followed by a
detailed description of its structure.

Table 1: General and Physical Properties of Tungstosilicic Acid Hydrate
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Property Value References

Silicotungstic acid hydrate, 12-
Synonyms L [1]
Tungstosilicic acid hydrate

CAS Number 12027-43-9 [1]15]
Molecular Formula Ha[Si(W3010)4]-xH20 [1]
] 2878.17 g/mol (anhydrous
Molecular Weight ) [1][6]
basis)

White to light yellow crystalline
Appearance ] [11121171
powder or solid

Melting Point 25°C [1]

Density 4.5 g/cm3 [1]

Very soluble in water and polar
B organic solvents; relatively
Solubility ) ] ) [1112]
insoluble in nonpolar organic

solvents.

Bulk Density 200 - 500 kg/m 3 [8]

Table 2: Structural and Chemical Information
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Property Description References

Adopts the Keggin structure

with a central SiOa4 tetrahedron

Chemical Structure [9][10]
surrounded by 12 WOs
octahedra.

Acidity Strong, tetraprotic acid. [9]

The number of water
molecules (x) can vary, with
) freshly prepared samples
Degree of Hydration ] ) [10]
having n=29, which can be
reduced to n=6 upon

desiccation.

The core of tungstosilicic acid is the Keggin anion, [SiW12040]*~. This structure consists of a
central tetrahedral silicate ion (SiO4%~) encapsulated by twelve tungsten oxide octahedra
(WOe).[9] The tungsten octahedra are arranged in four groups of three (W3Oa3), which share
edges and corners to form a compact, roughly spherical structure. The four protons are present
as hydrated protons, contributing to the compound's strong Brgnsted acidity.

Experimental Protocols
3.1. Synthesis of 12-Tungstosilicic Acid Hydrate

A common method for the synthesis of 12-tungstosilicic acid involves the acidification of a
solution containing sodium tungstate and a silicon source.[9][10][11]

Materials:

Sodium tungstate dihydrate (Naz2WOa4-2H20)

Deionized water

Concentrated hydrochloric acid (HCI)

Diethyl ether
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Procedure:

Dissolve sodium tungstate dihydrate in deionized water with stirring.[9]
Heat the solution to boiling and add a silicon source, such as sodium silicate solution.

While the solution is still hot, slowly add concentrated hydrochloric acid dropwise with
continuous stirring.

Cool the solution and transfer it to a separatory funnel.

Extract the tungstosilicic acid with diethyl ether. The acid will form a dense, oily layer at the
bottom.

Separate and collect the lower etherate layer.
Evaporate the diethyl ether in a fume hood to crystallize the product.

Dry the resulting crystals in an oven at a controlled temperature (e.g., 70 °C) to obtain the
final product.[9]

3.2. Characterization

Titration for Acidity and Waters of Hydration: The number of acidic protons and the waters of

hydration can be determined by titration with a standardized base.[9]

Accurately weigh a sample of the synthesized tungstosilicic acid hydrate.
Dissolve the sample in deionized water.
Add a few drops of a suitable indicator, such as methyl orange.

Titrate the solution with a standardized solution of sodium hydroxide (~0.1 M) until the
endpoint is reached, indicated by a color change.[9]

Record the volume of NaOH used.
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» Since tungstosilicic acid is tetraprotic, the moles of the acid can be calculated. From the
initial mass and the calculated moles, the experimental molecular weight of the hydrate can
be determined, which allows for the calculation of the number of water molecules.[9]

Thermogravimetric Analysis (TGA): TGA can be used to determine the water content by
measuring the mass loss of a sample as it is heated. The mass loss at specific temperature
ranges corresponds to the loss of water molecules.[9]

Applications
Tungstosilicic acid hydrate is a versatile compound with a wide range of applications.
4.1. Catalysis

It serves as a highly effective and reusable solid acid catalyst in numerous organic reactions,
including:

o Esterification: Catalyzing the formation of esters from carboxylic acids and alcohols.[11]

o Oxidation: Acting as a catalyst in the liquid-phase oxidation of organic compounds like
xylene.[6]

o Dehydration: Facilitating the dehydration of alcohols.[3]
e Polymerization: Catalyzing the polymerization of olefins.[3]

Its advantages as a catalyst include its strong acidity, high thermal stability, and low volatility.[1]
[11]

4.2. Analytical Chemistry

Due to its ability to form stable complexes and precipitates with various substances, it is used
as a reagentin:

¢ The determination of trace metals.[1]

o The precipitation and quantification of alkaloids.[3]
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e The analysis of silicates.[4]
4.3. Materials Science
Tungstosilicic acid hydrate is a precursor in the synthesis of advanced materials, such as:

o Nanostructured materials and nanopatrticles: Contributing to innovations in electronics and
medicine.[1][4]

e Hybrid organic-inorganic systems and composites: Used in the development of materials
with tailored properties.[1]

e Proton-conducting membranes: For applications in fuel cells.
4.4. Drug Development and Pharmaceuticals

In the pharmaceutical industry, it is utilized in drug formulation to enhance the solubility and
bioavailability of active pharmaceutical ingredients (APIs).[1][4]

4.5. Environmental Applications

It has shown potential in environmental remediation, particularly in the treatment of wastewater
for the removal of heavy metals and other pollutants.[1]

Safety and Handling

Table 3: Safety and Hazard Information
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Category

Information

References

GHS Hazard Statements

Causes skin irritation (H315),
Causes serious eye irritation
(H319), May cause respiratory
irritation (H335). Some sources
classify it as causing severe

skin burns and eye damage.

[12][13][14]

Personal Protective Equipment
(PPE)

Wear protective gloves,
chemical safety goggles, and
respiratory protection (if dust is

generated).

[14][15][16]

Handling

Avoid contact with skin and
eyes. Avoid dust formation.
Use in a well-ventilated area.
Wash hands thoroughly after
handling.

[14][17]

Storage

Store in a tightly closed
container in a dry, cool, and
well-ventilated place. It is

hygroscopic.

[SI012][15][17]

First Aid: Skin Contact

Take off immediately all
contaminated clothing. Rinse

skin with water/shower.

[15]

First Aid: Eye Contact

Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and
easy to do. Continue rinsing.

Seek medical attention.

[12][14]

First Aid: Ingestion

Make victim drink water (two
glasses at most). Consult a

doctor if feeling unwell.

[15]

First Aid: Inhalation

Move person to fresh air.

[15]
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Visualizations

The following diagrams illustrate key workflows involving tungstosilicic acid hydrate.

Characterization

Determine
Hydration

Product

Synthesis
i Heat Cool Evaporate Ether Oven
SOdml.n Tun.g.s L9 Acidification (HCI) Ether Extraction P Crystallization -
+ Sodium Silicate

etermine Acidity

& Hydration Titration (NaOH)

Click to download full resolution via product page

Caption: Logical workflow for the synthesis and characterization of tungstosilicic acid hydrate.
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Caption: General workflow for using tungstosilicic acid hydrate as a catalyst in organic
synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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